2-(Cyclopent-3-en-1-yloxy)isonicotinic acid
Overview
Description
2-(Cyclopent-3-en-1-yloxy)isonicotinic acid is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Recognition and Spectroscopy
Optically pure derivatives of cyclohexanol, related in structure to the queried compound, have been used as chiral solvating agents for molecular recognition, demonstrating the ability to differentiate isomers of acids through NMR and fluorescence spectroscopy. This implies potential applications in chiral analysis and enantioselective synthesis (Khanvilkar & Bedekar, 2018).
Structural Characterization
The synthesis and characterization of Schiff base compounds from isonicotinic acid demonstrate the utility of these compounds in crystallography and molecular structure analysis, suggesting potential applications in designing new materials and understanding molecular interactions (Yang, 2007).
Metal-Organic Frameworks (MOFs)
Isonicotinic acid-based MOFs have been explored for their unique structural properties and potential applications in magnetic and catalytic materials. These frameworks illustrate the adaptability of isonicotinic acid derivatives in constructing complex architectures with specific functional properties (Zhou et al., 2020).
Luminescence and Photophysical Properties
The coordination of isonicotinic acid with metal ions has been investigated for its luminescence properties, pointing towards applications in materials science, specifically in the development of luminescent materials and probes (Yuan & Liu, 2005).
Antimicrobial and Biological Activities
Derivatives of isonicotinic acid have been synthesized and evaluated for their antimicrobial activities and potential as therapeutic agents, demonstrating the versatility of isonicotinic acid in pharmaceutical research and development (Matei et al., 2015).
Mechanism of Action
Target of Action
It is structurally related to isoniazid , a well-known antibiotic used to treat tuberculosis. Isoniazid primarily targets the mycolic acid synthesis pathway in Mycobacterium tuberculosis .
Mode of Action
Isoniazid, a structurally related compound, is a prodrug that must be activated by bacterial catalase . Once activated, it inhibits the synthesis of mycolic acid, an essential component of the bacterial cell wall .
Biochemical Pathways
Isoniazid, a related compound, affects the mycolic acid synthesis pathway in mycobacterium tuberculosis .
Pharmacokinetics
Isoniazid is known to be acetylated by n-acetyl transferase to n-acetylisoniazid, which is then biotransformed to isonicotinic acid and monoacetylhydrazine . Monoacetylhydrazine is associated with hepatotoxicity via the formation of a reactive intermediate metabolite when N-hydroxylated by the cytochrome P450 mixed oxidase system .
Result of Action
Isoniazid, a related compound, is known to be bactericidal when mycobacteria grow rapidly and bacteriostatic when they grow slowly .
Action Environment
Factors such as temperature and solvent can affect the yield and diastereoselectivity of reactions involving structurally related compounds .
Properties
IUPAC Name |
2-cyclopent-3-en-1-yloxypyridine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c13-11(14)8-5-6-12-10(7-8)15-9-3-1-2-4-9/h1-2,5-7,9H,3-4H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVQBEBHEVRONPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CCC1OC2=NC=CC(=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.